Cas no 1443344-23-7 (1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone
• CAS No: 1443344-23-7
• MF: C₁₃H₁₃F₅O₂
• MW: 296.23314166069
• CID: 5699664
• PubChem ID: 91655558
• Update Time: 2025-05-24

1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 4'-iso-Pentoxy-2,2,2,3',5'-pentafluoroacetophenone
• 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone
• 1443344-23-7
• 1-[3,5-difluoro-4-(3-methylbutoxy)phenyl]-2,2,2-trifluoroethanone

• MDL： MFCD18426945
• Inchi： 1S/C13H13F5O2/c1-7(2)3-4-20-11-9(14)5-8(6-10(11)15)12(19)13(16,17)18/h5-7H,3-4H2,1-2H3
• InChI Key： UMHFOVGAHMBMQG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)(F)F)=O)C=C(C=1OCCC(C)C)F

Computed Properties

• Exact Mass: 296.08357046g/mol
• Monoisotopic Mass: 296.08357046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone

Professional Introduction to Compound with CAS No. 1443344-23-7 and Product Name: 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone

The compound with the CAS number 1443344-23-7 and the product name 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of difluoro and isopentyloxy substituents in its molecular framework contributes to its distinct chemical properties, making it a subject of extensive study in synthetic organic chemistry.

Recent research has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The 3,5-Difluoro moiety in the phenyl ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug bioavailability. Furthermore, the isopentyloxy group introduces a bulky side chain that can influence both the solubility and binding affinity of the compound. These structural attributes make 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone a promising candidate for further exploration in pharmacological studies.

In the realm of medicinal chemistry, the compound's trifluoromethyl group (-CF₃) is particularly noteworthy. The trifluoromethyl group is a well-documented pharmacophore that can modulate enzyme activity and receptor binding. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of this group into 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone suggests potential therapeutic benefits that warrant further investigation.

Current research trends indicate that fluorinated compounds are increasingly being utilized in the design of next-generation drugs due to their enhanced efficacy and reduced toxicity profiles. The compound's unique combination of fluorine atoms and functional groups positions it as a valuable scaffold for drug discovery. Studies have demonstrated that such modifications can improve drug-target interactions and reduce off-target effects, thereby increasing overall therapeutic efficacy.

The synthesis of 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination processes are critical in constructing the desired molecular structure. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic challenge and significance.

From a biological perspective, preliminary studies suggest that 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone exhibits interesting biological activities. Its interaction with various biological targets has been explored using computational modeling and experimental assays. These investigations have provided insights into its potential role as an intermediate or lead compound in drug development pipelines. The compound's ability to modulate specific enzymatic pathways or receptor interactions could open new avenues for therapeutic intervention.

The field of fluorinated organic chemistry continues to evolve rapidly, driven by advancements in synthetic techniques and an increasing understanding of fluorine's role in medicinal chemistry. The study of compounds like 1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone contributes to this growing body of knowledge by providing new insights into structure-activity relationships. Such research is essential for developing innovative drugs that address unmet medical needs.

In conclusion,1-(3,5-Difluoro-4-(isopentyloxy)phenyl)-2,2,2-trifluoroethanone (CAS No. 1443344-23-7) represents a fascinating subject of study with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses，this compound is expected to play a crucial role in advancing our understanding of fluorinated organic chemistry and its applications in medicine.